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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3,4-Dimethylanisole (CAS No. 4685-47-6). The information is intended to equip laboratory
personnel with the necessary knowledge to handle this chemical compound safely, minimizing
exposure risks and ensuring a secure research environment.

Compound Identification and Properties

3,4-Dimethylanisole, also known as 4-methoxy-1,2-dimethylbenzene, is a clear, colorless to
pale yellow liquid with a characteristic sweet, floral odor.[1] It is primarily used as a fragrance
ingredient and as a starting reagent or building block in chemical synthesis.[1] While valuable

in research and development, it possesses specific hazards that necessitate strict adherence
to safety protocols.
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Property Value Source(s)
CAS Number 4685-47-6 [2]
Molecular Formula CoH120 [11[2][3]
Molecular Weight 136.19 g/mol [2]
Appearance Clear, colorless liquid [1]

Boiling Point 200-201 °C

Density 0.974 g/mL at 25 °C

Flash Point 76 °C / 167 °F (closed cup) [4]
Refractive Index n20/D 1.517

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [1]
and ether.[1]

Storage Class 10 - Combustible liquids

Hazard Identification and GHS Classification

3,4-Dimethylanisole is classified as a hazardous substance.[2] Understanding its specific
hazards is critical for risk assessment and the implementation of appropriate safety measures.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylanisole
https://wap.guidechem.com/encyclopedia/3-4-dimethylanisole-dic12876.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylanisole
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4685476
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylanisole
https://wap.guidechem.com/encyclopedia/3-4-dimethylanisole-dic12876.html
https://www.fishersci.com/store/msds?partNumber=AAB2273530&productDescription=3+4-DIMETHYLANISOLE+250G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-4-dimethylanisole-dic12876.html
https://wap.guidechem.com/encyclopedia/3-4-dimethylanisole-dic12876.html
https://www.benchchem.com/product/b1293948?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard . .
Category Code Pictogram Signal Word
Statement
o ] GHSO07
Acute Toxicity, Harmful if ]
H302 (Exclamation Danger[1][2]
Oral swallowed.[2]
Mark)
GHSO05
Skin ] (Corrosion),
) o Causes skin
Corrosion/Irritatio  H315 o GHSO07
irritation.[2] )
n (Exclamation
Mark)
Serious Eye H318 Causes serious GHS05
Damage eye damage.[2] (Corrosion)
) May cause GHSO07
STOT - Single ] ]
H335 respiratory (Exclamation
Exposure o
irritation.[2] Mark)

STOT: Specific Target Organ Toxicity

Experimental and Handling Protocols

Adherence to the following protocols is mandatory when handling 3,4-Dimethylanisole to

minimize risk to personnel and the environment.

o Ventilation: Always handle 3,4-Dimethylanisole in a well-ventilated area.[1][4] For

procedures with a risk of generating aerosols or vapors, a certified chemical fume hood is

required.

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

have been recently tested.

A comprehensive PPE strategy is the final barrier against exposure.

o Eye and Face Protection: Chemical splash goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[4] A
face shield should be worn in addition to goggles when there is a significant splash hazard.
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Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves
for integrity before each use and dispose of them in accordance with laboratory
procedures.[1][4]

o Protective Clothing: A lab coat or chemical-resistant apron must be worn.[4] For large-
scale operations, additional protective clothing may be necessary to prevent skin
exposure.

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or during emergency situations, a NIOSH/MSHA-
approved respirator should be used.[5]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
Do not eat, drink, or smoke in areas where 3,4-Dimethylanisole is handled or stored.[1]
Remove any contaminated clothing immediately and wash it before reuse.[1]

Spill Response:

[¢]

Evacuate non-essential personnel from the spill area.

o

Ensure adequate ventilation. Remove all sources of ignition.[4]

[e]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

[e]

disposal.[4]

First Aid Measures:

o If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If feeling
unwell, call a POISON CENTER or doctor.[1][4]
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o If on Skin: Immediately wash the affected area with plenty of water for at least 15 minutes.
[4] If skin irritation occurs, seek medical advice.[1]

o If in Eyes: Rinse cautiously and immediately with plenty of water for several minutes,
holding the eyelids open.[4] Remove contact lenses if present and easy to do. Continue
rinsing.[1] Seek immediate medical attention.[4]

o If Swallowed: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel
unwell.[1]

Storage and Disposal

» Store in a cool, dry, and well-ventilated place away from direct sunlight.[1][4]
o Keep containers tightly closed when not in use.[1][4]

» Store locked up to prevent unauthorized access.[1]

» Segregate from incompatible materials, such as strong oxidizing agents.[4]

» Keep away from heat, sparks, open flames, and other sources of ignition as the material is
combustible.[4]

o Disposal of 3,4-Dimethylanisole and its containers must be conducted through an approved
waste disposal plant.[1][4]

e Do not allow the chemical to enter drains or sewer systems.[4]

o All waste disposal activities must comply with local, regional, and national hazardous waste
regulations.

Safe Handling Workflow Visualization

The following diagram illustrates the standard workflow for safely managing 3,4-
Dimethylanisole within a laboratory setting, from acquisition to disposal.
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Receipt & Inspection
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Secure Storage
(Cool, dry, ventilated, locked)
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Experiment Preparation
(Review SDS, don PPE)

Proceed with Caution

Chemical Handling
(In certified fume hood)

Post-Experiment

Decontamination

Direct Waste
(Clean glassware, surfaces)
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(Via approved hazardous waste stream)

Standard Laboratory Workflow for 3,4-Dimethylanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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